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Compound of Interest

Compound Name: N-tert-Butyl-N-methylurea

CAS No.: 216142-80-2

Cat. No.: B14241093

Get Quote

Executive Summary & Operational Directive
N-tert-Butyl-N-methylurea (TBMU) is a substituted urea derivative commonly used as a

chemical intermediate.[1] While it does not carry the extreme acute toxicity of its nitrosated

counterparts (e.g., N-nitroso-N-methylurea), it is a chemical irritant and must be managed as

Non-Halogenated Organic Waste.[1]

Immediate Action Plan:

Do Not Drain Dispose: Under no circumstances should TBMU enter municipal water

systems.

Segregate: Keep separate from strong oxidizers and strong acids to prevent uncontrolled

hydrolysis or oxidation.

Disposal Path: The ultimate fate of this compound is High-Temperature Incineration via a

licensed hazardous waste contractor.
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Chemical Profile & Hazard Identification
To dispose of a chemical safely, one must understand its reactivity. TBMU is chemically stable

under ambient conditions but possesses a nitrogen-rich backbone that dictates its destruction

method.

Critical Distinction: Researchers often confuse substituted ureas with N-nitroso ureas (potent

carcinogens). TBMU is the precursor or analog but lacks the nitroso group (

) unless subjected to nitrosating conditions.

Property Data Operational Implication

Chemical Structure (Generic)

High Nitrogen content;

requires incineration with NOx

scrubbing.[1]

Physical State White Crystalline Solid

Dust generation is a primary

inhalation risk during transfer.

[1][2]

Solubility
Moderate in water; Soluble in

organics

Waste streams will likely be

mixed organic solvents (HPLC

waste/Mother liquor).[1]

Stability
Stable; Hydrolyzes in strong

acid/base

Do not mix with acidic waste

streams (e.g., Aqua Regia,

Piranha) to avoid generating

methylamine or tert-butylamine

vapors.[1]

RCRA Status
Not P-Listed or U-Listed

(Specific)

Classified as Non-Regulated

Chemical Waste (unless mixed

with listed solvents), but

treated as Hazardous for

disposal.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://datasheets.scbt.com/sc-250483.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14241093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expert Insight: While TBMU is not explicitly listed on the EPA's P-list or U-list (unlike N-Nitroso-

N-methylurea, RCRA U177), it must be characterized by the generator.[1] If the waste stream is

ignitable (flash point <60°C due to solvents), it carries the D001 code. If purely solid TBMU, it is

processed as non-regulated chemical waste destined for incineration.

Step-by-Step Disposal Protocol
This protocol is designed to create a self-validating system where errors (e.g., mixing

incompatibles) are minimized by physical and procedural barriers.

A. Solid Waste (Pure Substance)
Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk for solids.

Bagging: Place the solid TBMU in a clear polyethylene bag (double-bagged) before placing it

in the rigid container. This prevents dust release upon opening at the incineration facility.

Labeling: Apply a hazardous waste label.

Chemical Name: N-tert-Butyl-N-methylurea (Solid).[1]

Hazard Checkbox: "Irritant" / "Toxic".[3]

Constituents: 100%.

Storage: Store in the "Solid Organic Waste" satellite accumulation area.

B. Liquid Waste (Reaction Mixtures/Mother Liquor)
Most TBMU waste is generated as a solution in solvents like Dichloromethane (DCM),

Methanol, or Ethyl Acetate.
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Stream Selection:

If solvent is Halogenated (e.g., DCM): Dispose in Halogenated Waste carboy.

If solvent is Non-Halogenated (e.g., Methanol): Dispose in Non-Halogenated Waste

carboy.

Concentration Limits: If the concentration of TBMU exceeds 5%, note this explicitly on the

waste tag. High concentrations of urea derivatives can crystallize in waste drums, creating

"shock-sensitive" solids if the solvent evaporates.

pH Check: Ensure the waste stream is Neutral (pH 6-8). Never add TBMU solutions to acidic

waste streams.

C. Contaminated Debris (Gloves, Weigh Boats)[1]
Collect in a dedicated "Chemically Contaminated Debris" bin (usually a yellow or white

bucket with a liner).

Do not place in regular trash.[4]

Logic of Segregation (The "Why")
Understanding the causality of segregation prevents accidents.

Oxidizers (Nitric Acid, Peroxides): Urea derivatives are reducing agents. Mixing TBMU with

strong oxidizers can lead to rapid exothermic reactions or fire.

Nitrosating Agents (Nitrites):CRITICAL. Never allow TBMU to come into contact with Sodium

Nitrite or Nitrous Acid. This reaction generates N-Nitroso-N-tert-butyl-N-methylurea,

converting a mild irritant into a potent carcinogen (mutagen).[1]

Visual Workflows
Diagram 1: Waste Stream Decision Tree
This logic gate ensures the material ends up in the correct incineration profile.
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Waste Generation:
N-tert-Butyl-N-methylurea

Physical State?

Solid / Pure Substance Solution / Reaction Mix

Container: Wide-Mouth HDPE
Label: Solid Organic Waste Solvent Type?

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., MeOH, EtOAc)

Container: Safety Carboy
Label: Halogenated Organic Waste

Container: Safety Carboy
Label: Non-Halogenated Organic Waste

Final Fate:
High-Temp Incineration

Click to download full resolution via product page

Caption: Decision logic for segregating TBMU waste based on physical state and solvent

carrier.

Diagram 2: Spill Response Protocol
A self-validating workflow for immediate containment.
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Spill Detected
1. Don PPE:

Nitrile Gloves, Goggles,
Lab Coat, N95 (if dust)

Spill Type?

Dry Powder

Liquid Solution

Use Scoop/Brush.
Minimize Dust.

Do NOT sweep vigorously.

Cover with absorbent pads
or vermiculite.

Double Bag Waste
Label as Hazardous

Wash area with
soap & water

Click to download full resolution via product page

Caption: Operational workflow for safe containment and cleanup of TBMU spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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